molecular formula C12H13NO4S B8299999 5-(n-Butylcarbamoyloxy)-1,3-benzoxathiol-2-one

5-(n-Butylcarbamoyloxy)-1,3-benzoxathiol-2-one

Cat. No.: B8299999
M. Wt: 267.30 g/mol
InChI Key: XCOWDJNNCGADLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(n-Butylcarbamoyloxy)-1,3-benzoxathiol-2-one is a useful research compound. Its molecular formula is C12H13NO4S and its molecular weight is 267.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13NO4S

Molecular Weight

267.30 g/mol

IUPAC Name

(2-oxo-1,3-benzoxathiol-5-yl) N-butylcarbamate

InChI

InChI=1S/C12H13NO4S/c1-2-3-6-13-11(14)16-8-4-5-9-10(7-8)18-12(15)17-9/h4-5,7H,2-3,6H2,1H3,(H,13,14)

InChI Key

XCOWDJNNCGADLL-UHFFFAOYSA-N

Canonical SMILES

CCCCNC(=O)OC1=CC2=C(C=C1)OC(=O)S2

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-hydroxy-1,3-benzoxathiol-2-one (14.3 grams) was mixed with n-butyl isocyanate (8.85 grams) in 175 milliliters of methyl ethyl ketone in the presence of 1.3 milliliters of triethylamine. The reaction mixture was then heated at reflux temperature for 2.5 hours. The solvent was then removed from the reaction mixture by evaporation in vacuo. The off-white solid residue was recrystallized from toluene and the purified product, 5-(n-butylcarbamoyloxy)-1,3-benzoxathiol-2-one was obtained, as a white, fluffy, crystalline solid with a melting point of 99°-100° C. Elemental analysis calculated for C12H13NO4S (percent): carbon--53.92; hydrogen--4.90; nitrogen--5.24. Found: carbon--54.1; hydrogen--4.89; nitrogen--5.27.
Quantity
14.3 g
Type
reactant
Reaction Step One
Quantity
8.85 g
Type
reactant
Reaction Step One
Quantity
1.3 mL
Type
reactant
Reaction Step One
Quantity
175 mL
Type
solvent
Reaction Step One

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